Cas no 1197981-07-9 (6-Chlorohexyltrichlorosilane)

• Product Name: 6-Chlorohexyltrichlorosilane
• CAS No: 1197981-07-9
• MF: C₆H₁₂Cl₄Si
• MW: 254.056979179382
• CID: 6792584
• PubChem ID: 87682425
• Update Time: 2025-05-27

6-Chlorohexyltrichlorosilane Chemical and Physical Properties

Names and Identifiers

• 1197981-07-9
• SCHEMBL4524396
• 6-chlorohexyltrichlorosilane
• MFCD13181907
• 6-Chlorohexyltrichlorosilane

• Inchi： 1S/C6H12Cl4Si/c7-5-3-1-2-4-6-11(8,9)10/h1-6H2
• InChI Key： HYCCZVNUTVCAJF-UHFFFAOYSA-N
• SMILES： Cl[Si](CCCCCCCl)(Cl)Cl

Computed Properties

• Exact Mass: 253.943288g/mol
• Monoisotopic Mass: 251.946238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 91.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0Ų

Additional information on 6-Chlorohexyltrichlorosilane

Comprehensive Overview of 6-Chlorohexyltrichlorosilane (CAS No. 1197981-07-9): Properties, Applications, and Industry Insights

6-Chlorohexyltrichlorosilane (CAS No. 1197981-07-9) is a specialized organosilicon compound that has garnered significant attention in advanced material science and industrial applications. This chlorinated silane derivative is characterized by its unique molecular structure, combining a trichlorosilyl group with a 6-chlorohexyl chain, enabling versatile reactivity and functionalization capabilities. Researchers and manufacturers frequently search for terms like "6-Chlorohexyltrichlorosilane synthesis," "CAS 1197981-07-9 applications," and "chlorohexyl silane derivatives," reflecting its growing relevance in nanotechnology and surface modification technologies.

The compound’s chemical properties include a molecular weight of 260.48 g/mol and a density of approximately 1.25 g/cm³, making it suitable for precision applications requiring controlled viscosity and thermal stability. Its hydrolytic sensitivity demands careful handling under inert conditions, aligning with industry trends toward safer, greener chemical processes. Recent advancements in silane coupling agents have spotlighted 6-Chlorohexyltrichlorosilane as a key intermediate for enhancing adhesion between organic polymers and inorganic substrates, a critical factor in composite material development.

In the context of user-searched queries, such as "how to store 6-Chlorohexyltrichlorosilane" or "compatibility with epoxy resins," it’s essential to highlight its storage requirements (e.g., moisture-free environments at temperatures below 25°C) and its role in improving interfacial bonding in fiber-reinforced composites. These attributes resonate with sustainability-driven innovations, where durability and performance optimization are paramount.

From an application perspective, CAS 1197981-07-9 is widely utilized in surface functionalization of glass, metals, and ceramics, particularly in electronics and medical device coatings. Its ability to form stable self-assembled monolayers (SAMs) has made it indispensable in microelectromechanical systems (MEMS) and biosensor fabrication. Industry reports also emphasize its potential in water-repellent coatings, a trending topic due to rising demand for eco-friendly hydrophobic materials.

Emerging research explores 6-Chlorohexyltrichlorosilane’s utility in nanoparticle functionalization, addressing FAQs like "can silanes improve nanoparticle dispersion?" Studies confirm its efficacy in reducing agglomeration in silica nanoparticles, thereby enhancing mechanical properties in nanocomposites. This aligns with the broader shift toward high-performance materials in aerospace and automotive sectors.

Regulatory and safety data for 1197981-07-9 are often queried, underscoring the need for transparent documentation. While not classified under restricted categories, proper personal protective equipment (PPE) and ventilation are recommended during handling, reflecting global workplace safety standards. The compound’s LD50 values and ecotoxicological profiles are regularly updated in compliance with REACH and OSHA guidelines.

In summary, 6-Chlorohexyltrichlorosilane (CAS No. 1197981-07-9) represents a critical building block in modern material science, bridging gaps between organic and inorganic matrices. Its adaptability to green chemistry principles and alignment with Industry 4.0 trends ensure its continued prominence in both academic and industrial realms.